(4-Amino-1-methylpyrazol-3-yl)-(azetidin-1-yl)methanone

• IUPAC Name: (4-amino-1-methylpyrazol-3-yl)-(azetidin-1-yl)methanone
• InChI: InChI=1S/C8H12N4O/c1-11-5-6(9)7(10-11)8(13)12-3-2-4-12/h5H,2-4,9H2,1H3
• InChI Key: CJKYWGHFFWHYNM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)C(=O)N2CCC2)N
• Molecular Formula: C8H12N4O
• Molecular Weight: 180.21 g/mol

Description

“(4-Amino-1-methylpyrazol-3-yl)-(azetidin-1-yl)methanone” is a chemical compound with a molecular formula of C12H18N4O. It is a type of heterocyclic compound, which are widely used in many natural products, such as vitamins, hormones, antibiotics, and dyes.

Scientific Research Applications

Hydrogen Bonding and Molecular Sheets

One study focused on the hydrogen bonding interactions and molecular sheet formations in compounds structurally similar to (4-Amino-1-methylpyrazol-3-yl)-(azetidin-1-yl)methanone. These interactions are crucial for understanding the molecular assembly and potential applications in crystal engineering and drug design (Quiroga et al., 2010).

Catalytic Asymmetric Addition

Another research avenue is the use of related compounds in catalytic asymmetric addition reactions. These reactions are fundamental in synthetic organic chemistry, enabling the creation of chiral molecules with high enantioselectivity. The development of enantiopure azetidinyl methanol derivatives from inexpensive and readily available starting materials illustrates the potential of these compounds in catalysis and asymmetric synthesis (Wang et al., 2008).

Antimicrobial and Anticancer Agents

Research into pyrazole derivatives with various functional groups has shown promising antimicrobial and anticancer activities. These studies suggest the potential for this compound and related compounds to serve as frameworks for developing new therapeutic agents (Hafez et al., 2016).

Enzyme Inhibition in Methanol Poisoning

A significant area of research is the inhibition of alcohol dehydrogenase as a treatment strategy for methanol poisoning. Compounds like 4-Methylpyrazole have been studied for their ability to prevent the toxic effects of methanol by inhibiting its metabolism into harmful byproducts. This line of research indicates the potential for related compounds in medical applications and toxicology (Blomstrand et al., 1979).